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Compound of Interest

Compound Name: N-Me-Orn-OH

Cat. No.: B12097436

Get Quote

Executive Summary & Chemical Context
N-Me-Orn-OH (N-

-Methyl-L-ornithine) is a non-proteinogenic amino acid frequently utilized in peptide chemistry
to introduce conformational constraints and enhance proteolytic stability.[1] While generally
classified as a low-hazard substance compared to the reactive coupling agents (e.g., HATU,
DCC) or solvents (DMF, DCM) used alongside it, its disposal requires strict adherence to
laboratory chemical waste management protocols to prevent environmental contamination and
ensure regulatory compliance.[1]

This guide provides a self-validating workflow for the disposal of N-Me-Orn-OH in three

common states: pure solid reagent, organic reaction mixtures, and aqueous waste streams.[1]

Chemical Identity Verification:

Common Name: N-

-Methyl-L-ornithine (often supplied as the hydrochloride salt, N-Me-Orn-OH[1][2]·HCl)

CAS Number: 16748-29-1 (for HCl salt) / 42489-35-0 (free base generic reference)[1]

Molecular Formula: C
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Key Characteristic: Zwitterionic solid, soluble in water and polar organic solvents.

Safety Assessment & Risk Profile
Before initiating disposal, you must validate the specific hazards of the material. While N-Me-
Orn-OH is often "Not Classified" as a dangerous good under GHS for transport, it is treated as

a Chemical Irritant in a research setting due to the potential for respiratory or ocular irritation

upon dust generation.[1]

Table 1: Hazard Identification & PPE Requirements
Parameter Specification Operational Implication

GHS Classification Warning (Precautionary)
Treat as Irritant

(Skin/Eye/Respiratory).[1]

Hazard Statements H315, H319, H335
Avoid dust inhalation; do not

dispose of in trash.[1]

Signal Word WARNING
Standard chemical hygiene

applies.

Primary PPE Nitrile Gloves (0.11 mm)
Standard splash protection is

sufficient.[1]

Respiratory PPE N95 / P100 Mask
Required only if generating

significant dust.[1]

Incompatibilities Strong Oxidizers
Do not mix with nitric acid or

perchlorates in waste.[1]
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The following logic flow dictates the correct disposal path based on the physical state and

solvent composition of your waste.

Waste Material:
N-Me-Orn-OH

Determine Physical State

Pure Solid / Excess Reagent

Solid

Liquid / Reaction Mixture

Liquid

Stream A: Solid Chemical Waste
(Label: Organic Solid)

Pack in secondary container

Identify Solvent Base

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(DMF, DMSO, MeOH)

Flammable/Polar

Aqueous Solution
(Water/Buffer)

Water > 90%

Stream B: Halogenated Waste
(High BTU Incineration)

Stream C: Non-Halogenated Waste
(Fuel Blending) Check Local Sewer Limits

Sanitary Sewer
(Only if pH 5-9 & <1% conc)

Compliant

Stream D: Aqueous Chemical Waste

Non-Compliant / High Conc.

Click to download full resolution via product page

Figure 1: Decision tree for segregating N-Me-Orn-OH waste streams to ensure compatibility

with incineration or fuel blending protocols.[1]
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Detailed Operational Protocols
Protocol A: Solid Waste (Excess Reagent)
Context: Expired shelf-life material or spilled solid.[1]

Containment: Do not sweep dry dust if possible. Dampen with a paper towel soaked in water

to prevent aerosolization.

Packaging: Place the solid (or the container with the solid) into a clear polyethylene bag.

Labeling: Affix a hazardous waste label.

Constituents: "N-alpha-Methyl-L-ornithine hydrochloride"[1][2]

Hazard:[3][4][5][6][7] "Irritant"[8]

Disposal: Deposit in the Solid Organic Waste drum. This stream is typically sent for high-

temperature incineration.[1]

Protocol B: Liquid Waste (Reaction Mixtures)
Context: Mother liquors from peptide synthesis (SPPS) or recrystallization.[1]

Critical Separation: You must determine if your solvent system contains Dichloromethane

(DCM) or Chloroform.[1]

If DCM is present: Pour into Halogenated Waste. The presence of halogens requires

specific scrubbers during incineration to neutralize acid gases (HCl/HF).[1]

If DMF/DMSO/Methanol only: Pour into Non-Halogenated Organic Waste.[1] This stream

is often used for fuel blending (energy recovery).[1]

Rinsing: Triple rinse the original reaction vessel with a small volume of the compatible

solvent and add the rinsate to the waste container.

Protocol C: Aqueous Waste & Buffers
Context: HPLC waste or aqueous workup layers.
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pH Check: Measure the pH. N-Me-Orn-OH is a zwitterion; however, residual acids (TFA,

HCl) from cleavage cocktails often make these solutions acidic.[1]

Neutralization: If the pH is < 2 or > 12, neutralize to pH 5–9 using Sodium Bicarbonate

(base) or Citric Acid (acid).[1]

Disposal Choice:

High Concentration (>1%): Collect in Aqueous Chemical Waste container.

Trace (<0.1%) & Non-Hazardous Buffer: In some jurisdictions, trace amino acids are

biodegradable and drain-safe.[1] However, the best practice in drug development is to

collect all chemical waste to avoid "dilution as the solution" compliance violations. Default

to Aqueous Chemical Waste.

Container & Spill Management
Empty Container Handling (RCRA "RCRA Empty" Rule)
A container is considered "RCRA Empty" (US EPA 40 CFR 261.[1]7) only if:

All wastes have been removed using standard practices (pouring, pumping).[1]

No more than 2.5 centimeters (1 inch) of residue remains on the bottom.[1]

Procedure: Triple rinse the bottle with a solvent capable of dissolving the residue (e.g., water

or methanol). Collect the rinsate as chemical waste (Protocol B).[1] Deface the label and

discard the bottle in Glass/Plastic Recycling or General Trash, depending on facility rules.

Spill Response (Small Scale < 50g)
Isolate: Mark the area.

PPE: Don nitrile gloves, lab coat, and safety glasses.

Clean:

Solid: Cover with wet paper towels to suppress dust. Scoop into a bag.
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Solution: Absorb with vermiculite or polypropylene pads.

Decontaminate: Wipe the surface with 70% Ethanol or water.

Dispose: Place all cleanup materials into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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